
Navigating the Disposal of [1,1'-Biphenyl]-2,3'-
diyldimethanol: A Comprehensive Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: [1,1'-Biphenyl]-2,3'-diyldimethanol

Cat. No.: B3247606 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step procedures for the safe disposal of [1,1'-
Biphenyl]-2,3'-diyldimethanol, ensuring compliance with safety regulations and fostering a

secure research environment.

While a specific Safety Data Sheet (SDS) for [1,1'-Biphenyl]-2,3'-diyldimethanol is not readily

available, data for the closely related isomer, 2,2'-Biphenyldimethanol, indicates that it is not

classified as a hazardous substance according to the OSHA Hazard Communication Standard

29CFR 1910.1200.[1] However, it is prudent to handle all laboratory chemicals with care and to

follow established safety protocols for waste disposal.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Handle the

chemical in a well-ventilated area.[1][2]

Step-by-Step Disposal Protocol
The primary principle for laboratory waste is to manage it in a safe and environmentally sound

manner that complies with all applicable federal, state, and local regulations.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3247606?utm_src=pdf-interest
https://www.benchchem.com/product/b3247606?utm_src=pdf-body
https://www.benchchem.com/product/b3247606?utm_src=pdf-body
https://www.benchchem.com/product/b3247606?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/329754
https://www.chemicalbook.com/msds/2-2-biphenyldimethanol.pdf
https://www.echemi.com/sds/22-biphenyldimethanol-pid_Seven25930.html
https://www.sigmaaldrich.cn/CN/en/sds/aldrich/329754
https://www.chemicalbook.com/msds/2-2-biphenyldimethanol.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3247606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Characterization: Although related isomers are not deemed hazardous, it is best

practice to treat [1,1'-Biphenyl]-2,3'-diyldimethanol as a chemical waste. Do not dispose of

it down the sink or in regular trash.[5][6]

Containerization:

Solid Waste: Collect solid [1,1'-Biphenyl]-2,3'-diyldimethanol waste, including

contaminated items like gloves or paper towels, in a clearly labeled, sealed container.[7][8]

The container should be compatible with the chemical.

Liquid Waste: If the compound is in a solution, collect it in a dedicated, leak-proof

container.[7] Do not mix it with other incompatible waste streams.[9] The container should

be filled to no more than 90% of its capacity.[7]

Labeling: Label the waste container clearly with "Hazardous Waste," the full chemical name "

[1,1'-Biphenyl]-2,3'-diyldimethanol," and any known hazards.[4][7]

Storage: Store the waste container in a designated satellite accumulation area within the

laboratory.[4][9] This area should be near the point of generation and under the control of

laboratory personnel.[9]

Disposal Request: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the chemical waste.[4][5] They will ensure it is

disposed of at a licensed waste disposal facility.[7]

Decontamination of Empty Containers
Empty containers that held [1,1'-Biphenyl]-2,3'-diyldimethanol should be managed as

follows:

Triple Rinsing: For containers of non-acutely hazardous chemicals, thoroughly empty the

contents. The container can then be disposed of as regular trash after the chemical label has

been defaced.[5]

Acutely Hazardous Chemicals: If there is any reason to believe the compound is acutely

toxic, the container must be triple rinsed with a suitable solvent.[5][8][9] The first rinseate

must be collected and disposed of as hazardous waste.[8]
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Quantitative Safety Data (for 2,2'-
Biphenyldimethanol)

Property Value Source

Melting Point 110-111 °C [1]

Flash Point Not available

Autoignition Temperature Not available

Disposal Decision Workflow
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Disposal Decision Workflow for [1,1'-Biphenyl]-2,3'-diyldimethanol

Start: Have [1,1'-Biphenyl]-2,3'-diyldimethanol for Disposal

Is the waste solid or liquid?

Collect in a labeled, sealed container for solid chemical waste.

Solid

Collect in a labeled, leak-proof container for liquid chemical waste.

Liquid

Store in designated Satellite Accumulation Area.

Contact Environmental Health & Safety (EHS) for pickup.

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for [1,1'-Biphenyl]-2,3'-diyldimethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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